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Compound of Interest

Compound Name: Fmoc-Dap(Adpoc)-OH

Cat. No.: B557744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of Fmoc-
Dap(Adpoc)-OH stock solutions, a critical reagent in solid-phase peptide synthesis (SPPS).

Adherence to these guidelines is crucial for maintaining the integrity and reactivity of this

valuable amino acid derivative, ensuring reproducibility and success in peptide synthesis

workflows.

Introduction
Fmoc-Dap(Adpoc)-OH, or N-α-(9-fluorenylmethoxycarbonyl)-N-β-(1-(1-adamantyl)-1-

methylethoxycarbonyl)-L-diaminopropionic acid, is a protected amino acid derivative frequently

utilized in the synthesis of complex peptides. The Fmoc group provides temporary protection of

the α-amino group, while the acid-labile Adpoc protecting group offers selective protection of

the side-chain amino group. Proper preparation and storage of stock solutions of this reagent

are paramount to prevent its degradation and ensure its efficacy in peptide coupling reactions.

Chemical Structure of Fmoc-Dap(Adpoc)-OH
The structural integrity of Fmoc-Dap(Adpoc)-OH is central to its function in peptide synthesis.

The key functional groups are the fluorenylmethoxycarbonyl (Fmoc) group, the

diaminopropionic acid (Dap) core, and the adamantyl-based Adpoc protecting group on the

side chain.
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oh-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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